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Fungicide Comparison at a Glance

Feature
Prothioconazole (DMI - FRAC Group
3)

Strobilurins (QoI - FRAC Group 11)

Chemical
Class

Triazolinthione (a type of triazole) [1] Strobilurin (e.g., azoxystrobin,
trifloxystrobin) [2]

Mode of
Action (MoA)

Sterol Biosynthesis Inhibitor (G); inhibits
demethylation (ergosterol synthesis) [1]

[3]

Respiration Inhibitor (C); blocks electron
transfer at the quinol outer site (QoI) in

mitochondria [1]

Activity Systemic with protective, curative, and
eradicative action [3]

Broad-spectrum, primarily preventative
with limited to no curative activity [1]

Efficacy
Spectrum

Broad-spectrum [1]. High efficacy on

Fusarium head blight, Septoria, rusts,
eyespot [4] [3].

Broad-spectrum. Highly effective

against rusts, powdery mildew, downy
mildew, and leaf spots [2].

Key Strength Effective against a wide range of
diseases, including those caused by

Fusarium spp. [4]

Triggers "greening effect" and delayed
senescence, improving plant health and

stress tolerance [1].
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Feature
Prothioconazole (DMI - FRAC Group
3)

Strobilurins (QoI - FRAC Group 11)

Resistance
Risk

Moderate [1] High [1]

Primary
Application

Foliar spray and seed treatment on

cereals, soybeans, and canola [3] [5]

Primarily foliar spray on cereals, fruits,

vegetables, and oilseeds [2]

Detailed Experimental Data and Findings

For a deeper scientific comparison, here are key experimental observations and methodological

considerations relevant to researchers.

Response to Sub-Lethal Doses

A critical area of research involves fungal response to sub-lethal fungicide concentrations, which is vital for

understanding resistance and unintended effects.

Aspect Prothioconazole
Strobilurins (e.g.,
Azoxystrobin)

Mycotoxin
Induction

Increased DON production in F. graminearum at sub-

lethal doses [6].

No significant influence
on DON production
observed [6].

Proposed
Mechanism

Induces a timely hyperproduction of H₂O₂ in the
fungus, which acts as a trigger for DON biosynthesis

[6].

Not applicable, as no
effect on DON was found

in the study [6].

Experimental
Validation

Effect disappeared when catalase (H₂O₂ scavenger)

was applied with the fungicide, confirming H₂O₂ role
[6]. Direct H₂O₂ application to conidia similarly induced

DON [6].

Not applicable.
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Experimental Protocol for In Vitro Assessment

The following methodology, adapted from scientific studies, can be used to evaluate fungicide effects on

fungal growth and mycotoxin production [6].

Start Experiment

Prepare Fungicide Dilutions
(Field dose & serial dilutions)

Inoculate Liquid Medium
with F. graminearum Conidia

Apply Fungicide Treatments

Incubate

Assess Outcomes at Time Points

Conidial Germination
(Microscopy)

Fungal Biomass
(Q-PCR)

DON Mycotoxin
(ELISA)

Click to download full resolution via product page

Fungal Material: Use a defined strain of Fusarium graminearum [6].
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Treatment Preparation: Create a dilution series of the fungicides (e.g., prothioconazole,

azoxystrobin) from the recommended field dose down to 1/1000 [6].
Experimental Setup: Inoculate liquid culture medium with fungal conidia and apply the fungicide

treatments [6]. Include an untreated control.
Incubation & Data Collection: Incubate cultures and assess at multiple time points (e.g., 4h, 24h,

48h) [6]:
Conidial Germination: Evaluate using microscopy [6].

Fungal Biomass: Quantify using Q-PCR analysis [6].
Mycotoxin Production: Measure Deoxynivalenol (DON) levels using a competitive ELISA [6].

Oxidative Stress Investigation: To probe mechanism, include a treatment with prothioconazole
plus catalase (a H₂O₂ scavenging enzyme) and compare results [6].

Resistance Management Strategies

Both fungicides require careful resistance management, but the specific strategies differ due to their distinct

resistance risk levels [1].

High Resistance Risk
(QoI Fungicides)

Apply in mixture with
effective partner

Use early in disease cycle
(preventative) Avoid reduced/repeated rates Limit applications per season

Moderate Resistance Risk
(DMI Fungicides)

Rotate with non-DMI fungicides Apply in permissible mixture
with non-DMI MoA Use label rates at recommended timing

Click to download full resolution via product page

Key Insights for Research and Development

Synergistic Combinations: Patent literature exists for specific fungicidal mixtures containing

prothioconazole and a strobilurin (like trifloxystrobin), highlighting the industry's approach to
enhancing efficacy and managing resistance through formulated combinations [7].

Residue and Risk Profile: Dietary intake risk assessments for prothioconazole (via its metabolite
desthio-prothioconazole) and strobilurins like fluoxastrobin in wheat indicate that terminal residues,

when applied according to guidelines, pose a low dietary risk to consumers, with risk quotients far
below 100% [8].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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